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Compound of Interest

Compound Name: 2,2-Dimethylcyclopentanone

Cat. No.: B1329810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2-Dimethylcyclopentanone, with a CAS Number of 4541-32-6, is a cyclic ketone that serves

as a valuable intermediate in organic synthesis.[1] Its utility is particularly notable in the

production of fungicides, such as Metconazole, and as a building block for pharmaceuticals

and fragrances.[1] An understanding of its physical properties is paramount for its effective

handling, application in synthetic protocols, and for the development of new chemical entities.

This guide provides a comprehensive overview of the known physical characteristics of 2,2-
Dimethylcyclopentanone, supported by available data and general experimental

considerations.

Chemical Structure and Identification
2,2-Dimethylcyclopentanone is characterized by a five-membered ring containing a ketone

functional group, with two methyl groups attached to the carbon atom adjacent to the carbonyl

group.
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Identifier Value

IUPAC Name 2,2-dimethylcyclopentan-1-one[2]

CAS Number 4541-32-6[2]

Molecular Formula C₇H₁₂O[1][2]

Molecular Weight 112.17 g/mol [2][3]

InChI Key FTGZMZBYOHMEPS-UHFFFAOYSA-N[3][4]

SMILES String CC1(C)CCCC1=O[3][4]

Physicochemical Properties
The physical state of 2,2-Dimethylcyclopentanone under standard conditions is a colorless to

light yellow liquid.[1] A summary of its key quantitative physical properties is presented below.

Property Value Reference Conditions

Boiling Point 143-145 °C (lit.)[5]

Melting Point Not available

Density 0.894 g/mL at 25 °C (lit.)[4][6]

Refractive Index 1.433 at 20 °C (lit.)[4][6]

Flash Point 33 °C (91.4 °F) closed cup

Vapor Pressure 4.3±0.3 mmHg at 25°C[1]

Solubility Soluble in chloroform[6]

Experimental Protocols
While specific experimental procedures for the determination of the physical properties of 2,2-
Dimethylcyclopentanone are not detailed in the readily available literature, standard

laboratory methods are employed for such characterizations.
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Boiling Point Determination: The boiling point is typically determined by distillation at

atmospheric pressure. The temperature at which the liquid and vapor phases are in

equilibrium is recorded. For small sample sizes, micro-boiling point determination methods

can be utilized.

Density Measurement: The density is commonly measured using a pycnometer or a digital

density meter. This involves determining the mass of a known volume of the substance at a

specified temperature.

Refractive Index Measurement: A refractometer, such as an Abbé refractometer, is used to

measure the refractive index. This is a measure of how much the path of light is bent, or

refracted, when it enters the substance. The measurement is typically performed at a specific

wavelength of light (usually the sodium D-line, 589 nm) and temperature.

Flash Point Determination: The flash point is determined using either an open-cup or a

closed-cup apparatus. The closed-cup method, as cited for 2,2-Dimethylcyclopentanone,

generally provides a lower and more conservative value. It is the lowest temperature at

which the vapors of the material will ignite when an ignition source is introduced.

Synthesis Pathway Overview
2,2-Dimethylcyclopentanone can be synthesized through various routes. One reported

method involves the regioselective synthesis from its enolate precursor, which can be obtained

using 2-pyrrolidone magnesium salt as an electrogenerated base. A general overview of a

synthetic approach is depicted below.

Starting Materials Intermediate Product

2-Methylcyclopentanone Enolate IntermediateBase (e.g., LDA) 2,2-DimethylcyclopentanoneMethylating Agent (e.g., CH3I)

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 2,2-Dimethylcyclopentanone.
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Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 2,2-
Dimethylcyclopentanone.

¹H-NMR: Identity confirmed by ¹H-NMR.[6]

Infrared (IR) Spectroscopy: The NIST WebBook provides the gas-phase IR spectrum of 2,2-
Dimethylcyclopentanone.[7]

Mass Spectrometry (MS): Mass spectral data (electron ionization) is also available.[7]

Safety and Handling
2,2-Dimethylcyclopentanone is a flammable liquid and vapor.[8] It should be handled with

appropriate personal protective equipment, including eye shields and gloves. Store in a dry,

well-ventilated area away from heat, sparks, and open flames.[5][8]

Applications in Research and Development
2,2-Dimethylcyclopentanone serves as a versatile starting material in various synthetic

endeavors. Its enolate can be used in the enantioselective synthesis of chiral phosphines.[4]

Furthermore, it is a precursor in the synthesis of spirosuccinimides, spiropentanopyrrolizidine

oxime alkaloids, and δ,δ-dimethyl-δ-valerolactone via Baeyer-Villiger oxidation.[4] These

applications highlight its importance in the development of novel chemical entities with potential

applications in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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